5-[(4-methylpiperazin-1-yl)sulfonyl]-2-phenyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine

• IUPAC Name: 5-(4-methylpiperazin-1-yl)sulfonyl-2-phenyl-3,4,6,7-tetrahydroimidazo[4,5-c]pyridine
• InChI: InChI=1S/C17H23N5O2S/c1-20-9-11-21(12-10-20)25(23,24)22-8-7-15-16(13-22)19-17(18-15)14-5-3-2-4-6-14/h2-6H,7-13H2,1H3,(H,18,19)
• InChI Key: DAJQBKMSQHATGU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)S(=O)(=O)N2CCC3=C(C2)NC(=N3)C4=CC=CC=C4
• Molecular Formula: C17H23N5O2S
• Molecular Weight: 361.5 g/mol

Description

The compound of interest is part of a broader class of imidazo[4,5-c]pyridine derivatives that have been extensively studied for their various biological activities. These compounds are synthesized for their potential as therapeutic agents due to their unique structural properties and resultant biological activities.

Synthesis Analysis

The synthesis of imidazo[4,5-c]pyridine derivatives often involves multi-step reactions that start from basic heterocyclic compounds. For example, Swanson et al. (2016) describe the synthesis and structure-activity relationship (SAR) of a series of 4,5,6,7-tetrahydro-imidazo[4,5-c]pyridine derivatives, highlighting the methods to address affinity and stability issues (Swanson et al., 2016). Although not directly related to the specific compound , these methods offer insights into the synthesis challenges and strategies employed for similar compounds.

Molecular Structure Analysis

The molecular structure of imidazo[4,5-c]pyridine derivatives is characterized by a fused ring system that contributes to their chemical stability and biological activity. Sagar et al. (2017) investigated the molecular conformations and hydrogen bonding of closely related tetrahydro-1H-pyrazolo[4,3-c]pyridines, providing insights into the structural features that might be relevant to the compound of interest (Sagar et al., 2017).

Chemical Reactions and Properties

The chemical reactivity of imidazo[4,5-c]pyridine derivatives is influenced by the functional groups attached to the core structure. For example, the introduction of a sulfonyl group can significantly alter the compound’s chemical properties and reactivity. Zare et al. (2015) demonstrate the utility of sulfonic acid-functionalized catalysts for synthesizing tetrasubstituted imidazoles, illustrating the types of chemical reactions these compounds may undergo (Zare et al., 2015).

Physical Properties Analysis

The physical properties of imidazo[4,5-c]pyridine derivatives, including solubility, melting point, and crystalline structure, are crucial for their application in medicinal chemistry. The crystallographic analysis provided by Sagar et al. (2017) offers valuable information on the physical characteristics of compounds with similar structures (Sagar et al., 2017).

Chemical Properties Analysis

The chemical properties, such as acidity/basicity, reactivity with other chemical agents, and stability under various conditions, are key to understanding the behavior of imidazo[4,5-c]pyridine derivatives in biological systems. The work by Zare et al. (2015) on the synthesis of tetrasubstituted imidazoles using sulfonic acid-functionalized catalysts highlights the impact of chemical modifications on the properties of these compounds (Zare et al., 2015).

Mechanism of Action

The mechanism of action would depend on the intended use of this compound. Many drugs containing piperazine rings act on the central nervous system, but without more information, it’s impossible to say for sure.